Cas no 2227816-13-7 ((2R)-2-(1-methylcyclohexyl)oxirane)

• Product Name: (2R)-2-(1-methylcyclohexyl)oxirane
• CAS No: 2227816-13-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6326744
• PubChem ID: 165968027
• Update Time: 2025-05-30

(2R)-2-(1-methylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(1-methylcyclohexyl)oxirane
• EN300-1780458
• 2227816-13-7

• Inchi： 1S/C9H16O/c1-9(8-7-10-8)5-3-2-4-6-9/h8H,2-7H2,1H3/t8-/m0/s1
• InChI Key： PAFQYTYLLJTMJQ-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1(C)CCCCC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(1-methylcyclohexyl)oxirane

Compound CAS No 2227816-13-7: (2R)-2-(1-methylcyclohexyl)oxirane

The compound (2R)-2-(1-methylcyclohexyl)oxirane, identified by the CAS number 2227816-13-7, is a cyclic ether with significant applications in organic synthesis and materials science. This compound, also referred to as epoxide, is characterized by its three-membered ring structure containing an oxygen atom. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of epoxides like (2R)-2-(1-methylcyclohexyl)oxirane in the development of advanced polymers and composites. Researchers have explored its use as a building block for synthesizing biodegradable materials, which align with the growing demand for sustainable solutions in the chemical industry. The compound's unique structure allows for controlled polymerization reactions, making it a valuable precursor in the production of high-performance polymers.

In terms of synthesis, the compound can be prepared through various methods, including epoxidation of alkenes and ring-opening reactions of cyclic carbonates. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been shown to enhance the yield and purity of (2R)-2-(1-methylcyclohexyl)oxirane, making it more accessible for industrial applications.

The application of (2R)-2-(1-methylcyclohexyl)oxirane extends beyond polymer chemistry. It has been utilized in drug discovery as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic ring-opening reactions makes it an ideal candidate for constructing complex molecular architectures. Recent research has demonstrated its potential in developing new classes of antibiotics and anticancer agents, underscoring its versatility in medicinal chemistry.

In addition to its chemical applications, the compound exhibits interesting physical properties that make it suitable for specialized applications. For example, its thermal stability and low volatility make it an attractive option for use in high-temperature environments. Recent studies have also explored its use as a solvent in green chemistry processes, where it has shown promise as a non-toxic alternative to traditional solvents.

From a safety perspective, while handling (2R)-2-(1-methylcyclohexyl)oxirane, precautions should be taken due to its potential to form reactive intermediates under certain conditions. Proper storage and handling procedures are essential to ensure safety in both laboratory and industrial settings.

In conclusion, the compound CAS No 2227816-13-7, or (2R)-2-(1-methylcyclohexyl)oxirane, stands out as a versatile and valuable molecule with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.